Strontium oxalate
Overview
Description
Synthesis Analysis
Strontium oxalate synthesis involves different methodologies, including co-precipitation and wet-chemistry methods. For example, strontium titanyl oxalate particles have been synthesized using the co-precipitation method, exhibiting significant electrorheological effects due to polar molecules absorbed on the particles (Lu Yuhai et al., 2009). Additionally, the coprecipitation of oxalates has been identified as an effective method for synthesizing strontium ferrite SrFeO(3-δ) in its pure crystalline form (Stefano Diodati et al., 2012).
Molecular Structure Analysis
The molecular structure of strontium oxalate has been studied through various analytical techniques. Research on strontium oxalate crystals with different morphologies highlights the role of ethylene diamine tetraacetic acid (EDTA) and proposes a mechanism for the formation of these crystals (Yun Chen et al., 2015).
Chemical Reactions and Properties
The reactivity of strontium oxalate with other compounds has been explored, such as its solid-state reaction with uranium oxalate, leading to the formation of complex compounds at elevated temperatures (C. Arora et al., 2016).
Physical Properties Analysis
The physical properties of strontium oxalate, including its electrorheological effects and crystallinity, have been analyzed. The synthesis of strontium ferrite nanoparticles using strontium oxalate as a precursor shows the impact of synthesis methods on the physical properties of the resulting nanoparticles (A. Javidan et al., 2014).
Chemical Properties Analysis
The chemical properties of strontium oxalate have been investigated through its interactions with various reagents and conditions. For instance, the conversion mechanism of celestite to acidic strontium oxalate hydrate in aqueous H2C2O4 solution highlights the detailed reaction mechanism and the formation of different hydrates (Mert Zoraga et al., 2017).
Scientific Research Applications
Hydrothermal Synthesis and Structural Analysis
Strontium oxalate has been synthesized hydrothermally, revealing its crystal structure which is important in materials science. Price, Powell, and Wood (1999) demonstrated this process, highlighting the geometric arrangement of strontium atoms within the compound. Such structural insights are essential for understanding the material's properties and potential applications in various fields (Price, Powell, & Wood, 1999).
Precursor for Strontium Titanate Synthesis
Strontium oxalate serves as a precursor in the synthesis of strontium titanate, a material with significant applications in electronics. Fan and Niinistö (1994) detailed the process of synthesizing strontium titanyl oxalate and its subsequent thermal decomposition to produce strontium titanate, demonstrating the compound's role in advanced material synthesis (Fan & Niinistö, 1994).
Thermal Decomposition Studies
The thermal decomposition of strontium oxalate has been a subject of research, providing insights into its behavior under varying conditions. Knaepen, Mullens, Yperman, and Van Poucke (1996) investigated this aspect, contributing to the understanding of its thermal stability and decomposition products (Knaepen et al., 1996).
Environmental and Biological Sample Analysis
Strontium oxalate's utility extends to environmental and biological sample analysis. Gjeçi (1996) utilized crown ethers and oxalate precipitation in the separation and determination of strontium, showcasing its application in analytical chemistry (Gjeçi, 1996).
Quantitative Analysis in Analytical Chemistry
The compound plays a crucial role in the quantitative analysis of strontium, as demonstrated by MatsumotoTamotsu (1952). The research established a new method for determining strontium gravimetrically using strontium oxalate (MatsumotoTamotsu, 1952).
Crystal Structure Determination
Research on strontium oxalate's crystal structure aids in understanding its chemical and physical properties. Vanhoyland et al. (2001) conducted such a study, providing valuable information for materials science and engineering (Vanhoyland et al., 2001).
Synthesis and Characterization of Solid Solutions
The synthesis of calcium-strontium oxalate solid solutions and their characterization has been explored, indicating the compound's versatility in forming different materials. Rusakov et al. (2019) contributed to this area of research, which has implications for materials development (Rusakov et al., 2019).
Vibration Spectra Analysis
D'Antonio et al. (2015) studied the infrared and Raman spectra of strontium oxalate hydrates, providing insights into its molecular structure and behavior (D'Antonio et al., 2015).
Safety And Hazards
Future Directions
properties
IUPAC Name |
strontium;oxalate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2O4.Sr/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/q;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQAGKTURZUKUCH-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(=O)[O-])[O-].[Sr+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
SrC2O4, C2O4Sr | |
Record name | strontium oxalate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Strontium_oxalate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80883590 | |
Record name | Ethanedioic acid, strontium salt (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80883590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Sigma-Aldrich MSDS] | |
Record name | Strontium oxalate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/17754 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Strontium oxalate | |
CAS RN |
814-95-9 | |
Record name | Strontium oxalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000814959 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanedioic acid, strontium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethanedioic acid, strontium salt (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80883590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Strontium oxalate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.286 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | STRONTIUM OXALATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7IAW7E69NI | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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